Complanatoside A

• CAS No.: 146501-37-3
• Product Name: Complanatoside A
• Molecular Formula: C₂₇H₃₀O₁₈
• Molecular Weight: 642.52
• IUPAC Name: 2-[3,5-dihydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Standard InChI: InChI=1S/C27H30O18/c28-5-13-16(34)19(37)21(39)26(42-13)44-24-10(32)1-7(2-11(24)33)23-25(18(36)15-9(31)3-8(30)4-12(15)41-23)45-27-22(40)20(38)17(35)14(6-29)43-27/h1-4,13-14,16-17,19-22,26-35,37-40H,5-6H2/t13-,14-,16-,17-,19+,20+,21-,22-,26+,27+/m1/s1
• Standard InChIKey: LLVOJEYSNCNXJN-XUAXIHHBSA-N
• SMILES: C1=C(C=C(C(=C1O)OC2C(C(C(C(O2)CO)O)O)O)O)C3=C(C(=O)C4=C(C=C(C=C4O3)O)O)OC5C(C(C(C(O5)CO)O)O)O
• Description: Complanatoside A is a flavonol glycoside isolated from Astragalus complanatus, and currently it is used as a quality control index for A. complanatus in the 2010 edition of the Chinese Pharmacopoeia.
• Reference: [1]. Li N, et al. Quantification of complanatoside A in rat plasma using LC-MS/MS and its application to a pharmacokinetic study. Biomed Chromatogr. 2016 Jun;30(6):888-93.
• PubChem Compound: 101682254
• Last Modified: Nov 11 2021